4-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (3,4-dimethylphenyl)-[4-(6-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H29N5O/c1-17-6-7-19(14-18(17)2)22(28)27-12-10-26(11-13-27)21-15-20(23-16-24-21)25-8-4-3-5-9-25/h6-7,14-16H,3-5,8-13H2,1-2H3
• InChI Key: MZGHRQPCOVWSLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)N4CCCCC4)C
• Molecular Formula: C22H29N5O
• Molecular Weight: 379.5 g/mol

Description

4-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine, also known as DPP, is a compound that has been studied for its potential in various scientific research applications. It is a pyrimidine derivative that has shown promise in the fields of cancer research, neuroscience, and drug development. In

Mechanism of Action

The mechanism of action of 4-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine is not fully understood, but it is believed to act on various cellular pathways involved in cell growth, proliferation, and survival. It has been shown to inhibit the activity of certain enzymes and proteins involved in these pathways, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce inflammation and oxidative stress in the brain, potentially contributing to its neuroprotective effects. Additionally, this compound has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine in lab experiments is its potential as a drug candidate. Its ability to inhibit cancer cell growth and proliferation, as well as its neuroprotective effects, make it a promising candidate for the development of new therapeutics. However, one limitation of using this compound in lab experiments is its relatively low solubility, which can make it difficult to administer in certain assays.

Future Directions

There are several future directions for the study of 4-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine. One potential direction is the development of new this compound derivatives with improved solubility and bioavailability. Additionally, further investigation into the mechanism of action of this compound could lead to the development of more targeted therapies for various diseases. Finally, the potential use of this compound in combination with other drugs or therapies should be explored to determine its efficacy in treating various diseases.

Synthesis Methods

The synthesis of 4-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine involves the reaction of 4-(3,4-dimethylbenzoyl)-1-piperazinecarboxylic acid with 1-(chloromethyl)-4-methylpiperidine hydrochloride and 4,6-dichloro-2-methylthio-pyrimidine in the presence of a base. The resulting product is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been studied for its potential in cancer research as it has shown to inhibit the growth of various cancer cell lines. It has also been investigated for its neuroprotective effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been explored as a potential drug candidate in the development of new therapeutics for various diseases.